Cas no 497073-68-4 (4-[cyclohexyl(methyl)sulfamoyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-[cyclohexyl(methyl)sulfamoyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 497073-68-4
• MF: C₂₃H₂₇N₃O₄S₂
• MW: 473.608183145523
• CID: 5854732
• PubChem ID: 2152300
• Update Time: 2025-11-01

4-[cyclohexyl(methyl)sulfamoyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(N-cyclohexyl-N-methylsulfamoyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)benzamide
• Benzamide, 4-[(cyclohexylmethylamino)sulfonyl]-N-(4-ethoxy-2-benzothiazolyl)-
• Oprea1_392843
• F0557-0038
• AKOS002069272
• 497073-68-4
• 4-[cyclohexyl(methyl)sulfamoyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide

• Inchi： 1S/C23H27N3O4S2/c1-3-30-19-10-7-11-20-21(19)24-23(31-20)25-22(27)16-12-14-18(15-13-16)32(28,29)26(2)17-8-5-4-6-9-17/h7,10-15,17H,3-6,8-9H2,1-2H3,(H,24,25,27)
• InChI Key： JRUMEYIQCLNLCM-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(OCC)C=CC=C2S1)(=O)C1=CC=C(S(N(C2CCCCC2)C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 473.14429870g/mol
• Monoisotopic Mass: 473.14429870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-[cyclohexyl(methyl)sulfamoyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide

Introduction to 4-[Cyclohexyl(methyl)sulfamoyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 497073-68-4)

4-[Cyclohexyl(methyl)sulfamoyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 497073-68-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The molecular structure of 4-[Cyclohexyl(methyl)sulfamoyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide is characterized by a benzamide core linked to a cyclohexylmethyl sulfamoyl group and a 4-ethoxybenzothiazole moiety. This unique combination of functional groups imparts the compound with a high degree of structural complexity and chemical stability, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 4-[Cyclohexyl(methyl)sulfamoyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 4-[Cyclohexyl(methyl)sulfamoyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide has shown promise in cancer research. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is attributed to its ability to disrupt microtubule dynamics and inhibit cell cycle progression. These findings suggest that 4-[Cyclohexyl(methyl)sulfamoyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 4-[Cyclohexyl(methyl)sulfamoyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. The compound's low toxicity and high therapeutic index further enhance its potential as a safe and effective drug candidate.

To further explore the therapeutic potential of 4-[Cyclohexyl(methyl)sulfamoyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. Preliminary results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's clinical utility and pave the way for its potential approval as a new drug.

In conclusion, 4-[Cyclohexyl(methyl)sulfamoyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 497073-68-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of inflammation and cancer therapy. As ongoing studies continue to elucidate its mechanisms of action and clinical efficacy, this compound holds great promise for improving patient outcomes in various medical conditions.